3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C16H11N5O2S/c1-9-8-12(21-23-9)20-15(22)13-14(18-7-6-17-13)16-19-10-4-2-3-5-11(10)24-16/h2-8H,1H3,(H,20,21,22)
• InChI Key: NNFPKYXGIDNAFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=NC=CN=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H11N5O2S
• Molecular Weight: 337.4 g/mol

Description

3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide, also known as BOP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BOP has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action has been the subject of numerous studies. In

Scientific Research Applications

3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide has been used in a range of scientific research applications, including as a fluorescent probe for monitoring protein-protein interactions, as a tool for studying the structure and function of ion channels, and as a modulator of neuronal activity. 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide has also been used in the development of new drugs for the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide is not fully understood, but it is believed to involve the modulation of ion channel activity. 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide has been found to enhance the activity of certain ion channels, leading to increased neuronal activity. 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide has also been found to inhibit the activity of other ion channels, leading to decreased neuronal activity.
Biochemical and Physiological Effects:
3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide has been found to exhibit a range of biochemical and physiological effects, including the modulation of ion channel activity, the regulation of neuronal activity, and the promotion of cell growth and differentiation. 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide is its high purity and availability, making it a readily accessible compound for scientific research. 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide has also been found to exhibit a range of biochemical and physiological effects, making it a versatile tool for studying a variety of biological processes. However, one limitation of 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are a number of potential future directions for research on 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide. One area of interest is the development of new drugs based on 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide for the treatment of neurological disorders. Another area of interest is the further exploration of 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide's mechanism of action and its potential applications in the study of ion channels and neuronal activity. Additionally, research could focus on the optimization of 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide synthesis methods and the development of new derivatives of 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide with enhanced properties.

Synthesis Methods

The synthesis of 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide involves the reaction of 2-chloro-5-methyl-3-nitropyrazine with 2-aminobenzothiazole and 5-methyl-3-aminooxazole in the presence of a base. The resulting compound is then reduced to yield 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide. The synthesis of 3-(1,3-benzothiazol-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)pyrazine-2-carboxamide has been optimized to yield high purity and high yields, making it a readily available compound for scientific research.